![molecular formula C9H10O2 B1584665 4-Hydroxy-3-methyl-2-(2-propynyl)-2-cyclopentene-1-one CAS No. 41301-27-3](/img/structure/B1584665.png)
4-Hydroxy-3-methyl-2-(2-propynyl)-2-cyclopentene-1-one
Overview
Description
“4-Hydroxy-3-methyl-2-(2-propynyl)-2-cyclopentene-1-one” is a chemical compound that has been studied in various scientific contexts . It has been involved in studies related to kinetic resolution and has been mentioned in patents related to the production of optically active compounds .
Synthesis Analysis
The synthesis of this compound has been discussed in several studies. For instance, a paper titled “A Convenient Synthesis of 4-Hydroxy-3-methyl-2-(2-propynyl)-cyclopent-2-enone, an Alcohol Moiety of a Synthetic Pyrethroid Having Strong Killing and Knockdown Activity” provides insights into its synthesis .Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in databases . The molecular formula is C19H24O3 .Chemical Reactions Analysis
The compound has been involved in chemical reactions such as lipase-catalyzed alcoholysis . This process involves the use of organic solvents, lipase as a catalyst, and alcoholysis .properties
IUPAC Name |
4-hydroxy-3-methyl-2-prop-2-ynylcyclopent-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-3-4-7-6(2)8(10)5-9(7)11/h1,8,10H,4-5H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISFGTDAAYLSOFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)CC1O)CC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41301-27-3 | |
Record name | 4-hydroxy-3-methyl-2-(prop-2-yn-1-yl)cyclopent-2-en-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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